Solubility of sparingly-soluble electrolytes–a new approach

Analytical Methods Pub Date: 2010-05-17 DOI: 10.1039/C0AY00055H

Abstract

The technique of solid titration was developed to explore the true solution equilibria for complex solids and solutions, and in particular for biominerals. It has been shown that the conventional method of equilibration over a large excess of solid is inappropriate for the investigation of solubility when there is incongruent dissolution. The new method shows great sensitivity, reliability and reproducibility, and can be applied to many systems in medical and dental contexts, as well as general chemistry, geology, and the pharmaceutical industry.

Graphical abstract: Solubility of sparingly-soluble electrolytes–a new approach
Solubility of sparingly-soluble electrolytes–a new approach
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